Cas no 854753-78-9 (Bis-Mal-PEG11)
Bis-Mal-PEG11 Chemical and Physical Properties
Names and Identifiers
-
- alpha,omega-Bis-[(3-maleinimid-1-yl)propanoylamido] dodeca(ethylene glycol)
- Bis-Mal-PEG11
- CS-0115061
- 2962831-02-1
- G79773
- Mal-NH-PEG11-NH-Mal
- N,N'-(3,6,9,12,15,18,21,24,27,30,33-Undecaoxapentatriacontane-1,35-diyl)bis(3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamide)
- MFCD13184981
- BP-22151
- HY-140995
- T17603
- AKOS040743060
- GS-9401
- 854753-78-9
-
- MDL: MFCD13184981
- Inchi: 1S/C38H62N4O17/c43-33(5-9-41-35(45)1-2-36(41)46)39-7-11-49-13-15-51-17-19-53-21-23-55-25-27-57-29-31-59-32-30-58-28-26-56-24-22-54-20-18-52-16-14-50-12-8-40-34(44)6-10-42-37(47)3-4-38(42)48/h1-4H,5-32H2,(H,39,43)(H,40,44)
- InChI Key: XDOQKMMEKFZMGB-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)CCNC(CCN1C(C=CC1=O)=O)=O
Computed Properties
- Exact Mass: 846.41099652g/mol
- Monoisotopic Mass: 846.41099652g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 59
- Rotatable Bond Count: 42
- Complexity: 1130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.4
- Topological Polar Surface Area: 235
Bis-Mal-PEG11 Security Information
- Hazardous Material transportation number:NONH for all modes of transport
Bis-Mal-PEG11 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB259726-50 mg |
alpha,omega-Bis-[(3-maleinimid-1-yl)propanoylamido] dodeca(ethylene glycol) |
854753-78-9 | 50 mg |
€397.50 | 2023-07-20 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | QBD10397-50MG |
Bis-MAL-dPEG?11 |
854753-78-9 | 50MG |
¥2293.54 | 2022-02-23 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | QBD10397-1000MG |
Bis-MAL-dPEG?11 |
854753-78-9 | 1g |
¥16038.99 | 2022-02-23 | ||
| Biosynth | DPG-6289-100 mg |
SPDP-dPEG?12-Acid |
854753-78-9 | 100MG |
$289.30 | 2023-01-05 | ||
| Biosynth | DPG-6289-1000 mg |
SPDP-dPEG?12-Acid |
854753-78-9 | 1g |
$924.00 | 2023-01-05 | ||
| Biosynth | DPG-6031-50 mg |
Bis-MAL-dPEG?11 |
854753-78-9 | 50mg |
$261.00 | 2023-01-05 | ||
| Biosynth | DPG-6031-1000 mg |
Bis-MAL-dPEG?11 |
854753-78-9 | 1g |
$1,390.00 | 2023-01-05 | ||
| abcr | AB259726-50mg |
alpha,omega-Bis-[(3-maleinimid-1-yl)propanoylamido] dodeca(ethylene glycol); . |
854753-78-9 | 50mg |
€397.50 | 2025-02-18 | ||
| Key Organics Ltd | GS-9401-50MG |
Bis-MAL-dPEG®₁₁ |
854753-78-9 | >95% | 50mg |
£253.31 | 2025-02-09 | |
| Key Organics Ltd | GS-9401-1G |
Bis-MAL-dPEG®₁₁ |
854753-78-9 | >95% | 1g |
£1121.00 | 2025-02-09 |
Bis-Mal-PEG11 Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Bis-Mal-PEG11
Professional Introduction to Bis-Mal-PEG11 (CAS No. 854753-78-9)
Bis-Mal-PEG11, a compound with the chemical identifier CAS No. 854753-78-9, represents a significant advancement in the field of pharmaceutical and biotechnological applications. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its versatile properties and potential applications in drug delivery systems, biomaterials, and biopharmaceutical formulations.
The molecular composition of Bis-Mal-PEG11 is derived from the combination of malonic acid and polyethylene glycol (PEG) with a molecular weight of 11 kDa. This structure imparts exceptional solubility in both aqueous and organic solvents, making it an ideal candidate for various biomedical applications. The presence of multiple hydrophilic groups enhances its biocompatibility, which is crucial for applications involving direct interaction with biological systems.
In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted drug delivery systems. Bis-Mal-PEG11 has emerged as a key component in these systems due to its ability to modify the pharmacokinetic properties of therapeutic agents. Its polyethylene glycol moiety provides steric stabilization, preventing premature degradation of drugs and extending their circulation time within the bloodstream. This property is particularly valuable for formulations requiring prolonged therapeutic effects.
One of the most compelling applications of Bis-Mal-PEG11 is in the realm of antibody-drug conjugates (ADCs). ADCs are a class of biopharmaceuticals that combine monoclonal antibodies with cytotoxic payloads to selectively target cancer cells. The PEGylation of antibodies using compounds like Bis-Mal-PEG11 enhances their stability and reduces immunogenicity, thereby improving patient outcomes. Recent studies have demonstrated that PEGylated ADCs exhibit improved tumor accumulation and reduced off-target effects, making them more effective than their non-PEGylated counterparts.
The use of Bis-Mal-PEG11 in nanotechnology has also been extensively explored. Nanoparticles functionalized with this compound have shown promise in delivering payloads to specific cellular compartments with high efficiency. For instance, liposomes and polymeric micelles coated with PEG derivatives like Bis-Mal-PEG11 have been utilized to enhance the bioavailability of poorly soluble drugs. These advancements have opened new avenues for treating chronic diseases that require sustained drug release over extended periods.
Furthermore, the biocompatibility and low toxicity profile of Bis-Mal-PEG11 make it an attractive candidate for tissue engineering and regenerative medicine. Researchers have employed this compound to develop scaffolds that mimic natural extracellular matrices, promoting cell adhesion and proliferation. The hydrophilic nature of PEG ensures optimal hydration within these scaffolds, creating an environment conducive to tissue growth and regeneration.
The synthesis and purification processes for Bis-Mal-PEG11 are meticulously designed to ensure high purity and consistency. Advanced synthetic methodologies are employed to minimize impurities, which is critical for pharmaceutical applications where even trace contaminants can affect efficacy or safety. The compound’s stability under various storage conditions further enhances its suitability for industrial-scale production.
In conclusion, Bis-Mal-PEG11 (CAS No. 854753-78-9) represents a cutting-edge material with broad applications in pharmaceuticals, biotechnology, and nanomedicine. Its unique molecular properties make it an invaluable tool for developing advanced drug delivery systems, biomaterials, and therapeutic agents. As research continues to uncover new applications for this compound, its significance in advancing medical science is set to grow even further.
854753-78-9 (Bis-Mal-PEG11) Related Products
- 1263044-81-0(m-PEG4-Mal)
- 1345668-02-1(Propanamide, N-[2-[2-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethoxy]ethoxy]ethyl]-3-isocyano-)
- 2128735-20-4(N-Mal-N-bis(PEG2-amine) TFA salt)
- 1334169-90-2(m-PEG8-Mal)
- 1609651-90-2(Alkyne-PEG4-maleimide)
- 1644231-07-1(m-PEG6-amino-Mal)
- 2182602-22-6(Mal-amido-PEG9-amine TFA salt)
- 2128735-22-6(N-Mal-N-bis(PEG4-amine) TFA salt)
- 1008402-47-8(Bis-Mal-PEG3)
- 2055040-99-6(N-(Mal-PEG6)-N-bis(PEG3-amine) TFA salt)